2-(3-Bromo-5-chlorophenoxy)-1-chloro-3-nitrobenzene

• Molecular Formula: C12H6BrCl2NO3
• Molecular Weight: 362.99 g/mol
• IUPAC Name: 2-(3-bromo-5-chlorophenoxy)-1-chloro-3-nitrobenzene
• InChI: InChI=1S/C12H6BrCl2NO3/c13-7-4-8(14)6-9(5-7)19-12-10(15)2-1-3-11(12)16(17)18/h1-6H
• InChI Key: AETWZMQAYAKLNR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)Cl)OC2=CC(=CC(=C2)Br)Cl)[N+](=O)[O-]

Description

2-(3-Bromo-5-chlorophenoxy)-1-chloro-3-nitrobenzene is a useful research compound. Its molecular formula is C12H6BrCl2NO3 and its molecular weight is 362.99 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

2,3-dichloronitrobenzene (764 mg, 3.99 mmol), 3-bromo-5-chlorophenol (1.65 g, 7.98 mmol) and potassium carbonate (661 mg, 4.79 mmol) were suspended in NMP (5 mL) and placed in an oil bath at 120° C. After 2 hours, the reaction was allowed to cool to room temperature, saturated aqueous ammonium chloride (10 mL) was added and the mixture was extracted with ethyl acetate (2×50 mL). The combined organic fractions were washed with dilute brine (4×50 mL), dried (MgSO4), filtered and the solvent was evaporated under reduced pressure. The residue was purified by automated column chromatography on silica gel (80 g), eluting with 0-100% CH2Cl2/hexanes to yield the title compound. 1H NMR (CD3CN) δ 8.02 (dd, J=8.3 Hz, J=1.5 Hz, 1H), 7.88 (dd, J=8.2 Hz, J=1.6 Hz, 1H), 7.52 (dd, J=8.2 Hz, J=8.3 Hz, 1H), 7.38 (m, 1H), 7.07 (m, 1H), 6.97 (m, 1H).

Synthesis routes and methods II

Procedure details